- A one-pot, single-solvent process for tandem, catalyzed C-H borylation-Suzuki-Miyaura cross-coupling sequences, Synlett, 2009, (1), 147-150
Cas no 25570-02-9 (3,3',5,5'-Tetramethylbiphenyl)
3,3',5,5'-Tetramethylbiphenyl is a symmetrically substituted biphenyl derivative characterized by four methyl groups positioned at the 3, 3', 5, and 5' locations. This structure imparts enhanced steric hindrance and thermal stability, making it useful as an intermediate in organic synthesis and material science. Its rigid, planar configuration is advantageous for applications requiring high thermal resistance, such as advanced polymers or liquid crystal formulations. The compound's symmetry and purity also facilitate controlled reactivity in cross-coupling reactions. Due to its low polarity and hydrophobic nature, it is suitable for non-aqueous systems. Careful handling is recommended due to potential sensitivity to light and oxidation.
3,3',5,5'-Tetramethylbiphenyl structure
Product Name:3,3',5,5'-Tetramethylbiphenyl
CAS No:25570-02-9
MF:C16H18
MW:210.314124584198
MDL:MFCD00051910
CID:88604
PubChem ID:253659881
Update Time:2025-10-29
3,3',5,5'-Tetramethylbiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 3,3',5,5'-Tetramethylbiphenyl
- 1-(3,5-dimethylphenyl)-3,5-dimethylbenzene
- 1,1'-Biphenyl,3,3',5,5'-tetramethyl
- 3,3',5,5'-tetramethyl-1,1'-biphenyl
- 3,3',5,5'-Tetramethylbenzidin
- 3,5,3',5'-tetramethyl-2,2'-biphenyl
- 3,5,3',5'-tetramethylbiphenyl
- 1,1'-Biphenyl, 3,3',5,5'-tetramethyl-
- Biphenyl, 3,3',5,5'-tetramethyl-
- 2,2'5.5'-Tetramethylbiphenyl
- CMZYGFLOKOQMKF-UHFFFAOYSA-N
- STL555573
- 8491AD
- BBL101776
- 3,3',5,5'-Tetramethyl-1,1'-biphenyl #
- AM20040037
- 3,3',5,5'-Tetramethylbiphenyl, AldrichCP
- BCP14388
- AC-27928
- MFCD00051910
- 3,3',5,5'-Tetramethylbiphenyl, AldrichCPR
- DTXSID50334281
- 1,1'-Biphenyl,3,3',5,5'-tetramethyl-
- FT-0614009
- 1-(3, 5-dimethylphenyl)-3, 5-dimethylbenzene
- A853636
- T72176
- MS-20285
- T2948
- CS-0313623
- 25570-02-9
- 3,3,5,5-Tetramethylbiphenyl
- 1-(3,5-dimethylphenyl)-3,5-dimethylbenzene;1,1'-Biphenyl, 3,3',5,5'-tetramethyl-;Biphenyl, 3,3',5,5'-tetramethyl-
- NS00095850
- AKOS007930852
-
- MDL： MFCD00051910
- Inchi： 1S/C16H18/c1-11-5-12(2)8-15(7-11)16-9-13(3)6-14(4)10-16/h5-10H,1-4H3
- InChI Key： CMZYGFLOKOQMKF-UHFFFAOYSA-N
- SMILES： C1(C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1
- BRN： 1935931
Computed Properties
- Exact Mass: 210.14100
- Monoisotopic Mass: 210.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.956
- Melting Point: 48.0 to 52.0 deg-C
- Boiling Point: 300.9°Cat760mmHg
- Flash Point: 138.7°C
- Refractive Index: 1.551
- PSA: 0.00000
- LogP: 4.58720
- Solubility: Not determined
3,3',5,5'-Tetramethylbiphenyl Security Information
- Hazardous Material transportation number：UN 3077 9 / PGIII
- Hazard Category Code： 22-50/53
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
3,3',5,5'-Tetramethylbiphenyl Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
3,3',5,5'-Tetramethylbiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200796-1g |
3,3',5,5'-tetramethylbiphenyl |
25570-02-9 | >98.0%(GC) | 1g |
￡49.00 | 2022-02-28 | |
| Fluorochem | 200796-5g |
3,3',5,5'-tetramethylbiphenyl |
25570-02-9 | >98.0%(GC) | 5g |
￡169.00 | 2022-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L09172-1g |
3,3',5,5'-Tetramethylbiphenyl, 97+% |
25570-02-9 | 97+% | 1g |
￥1049.00 | 2023-04-12 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L09172-5g |
3,3',5,5'-Tetramethylbiphenyl, 97+% |
25570-02-9 | 97+% | 5g |
￥4036.00 | 2023-04-12 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162068-1G |
3,3',5,5'-Tetramethylbiphenyl |
25570-02-9 | 98% | 1g |
¥579.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162068-200mg |
3,3',5,5'-Tetramethylbiphenyl |
25570-02-9 | >98.0%(GC) | 200mg |
￥199.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162068-5G |
3,3',5,5'-Tetramethylbiphenyl |
25570-02-9 | 98% | 5g |
¥2199.90 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X70165-1g |
1-(3,5-dimethylphenyl)-3,5-dimethylbenzene |
25570-02-9 | ≥98% | 1g |
¥778.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X70165-200mg |
1-(3,5-dimethylphenyl)-3,5-dimethylbenzene |
25570-02-9 | 200mg |
¥208.0 | 2021-09-07 | ||
| TRC | T889585-50mg |
3,3',5,5'-Tetramethylbiphenyl |
25570-02-9 | 50mg |
$ 50.00 | 2022-06-02 |
3,3',5,5'-Tetramethylbiphenyl Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ; 6 h, 80 °C
1.2 Reagents: Potassium hydroxide Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Water ; 3 h, 80 °C
1.2 Reagents: Potassium hydroxide Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Water ; 3 h, 80 °C
Reference
3,3',5,5'-Tetramethylbiphenyl Raw materials
3,3',5,5'-Tetramethylbiphenyl Preparation Products
3,3',5,5'-Tetramethylbiphenyl Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:25570-02-9)3,3',5,5'-TETRAMETHYLBIPHENYL
Order Number:sfd20473
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:25570-02-9)3,3',5,5'-Tetramethylbiphenyl
Order Number:A853636
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:46
Price ($):224.0
Email:sales@amadischem.com
3,3',5,5'-Tetramethylbiphenyl Related Literature
-
Narendran Rajendran,Ali Husain,Saad Makhseed New J. Chem. 2021 45 15487
-
Qinhui Song,Yisi Yang,Furong Yuan,Shiyuan Zhu,Jiaqi Wang,Shengchang Xiang,Zhangjing Zhang J. Mater. Chem. A 2022 10 9363
-
Ren-jian Wei,Xing-hong Zhang,Bin-yang Du,Zhi-qiang Fan,Guo-rong Qi RSC Adv. 2013 3 17307
-
Philip J. Wallis,Katrina J. Booth,Antonio F. Patti,Janet L. Scott Green Chem. 2006 8 333
-
Bei-Sih Liao,Yi-Hung Liu,Shei-Ming Peng,Shiuh-Tzung Liu Dalton Trans. 2012 41 1158
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